Cas no 13032-63-8 (Octadecanamide, N-[1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxyheptadecyl]-,DL-erythro- (8CI))
13032-63-8 structure
Product Name:Octadecanamide, N-[1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxyheptadecyl]-,DL-erythro- (8CI)
CAS No:13032-63-8
MF:C42H83NO8
MW:730.110334634781
CID:119211
PubChem ID:3710785
Update Time:2025-04-18
Octadecanamide, N-[1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxyheptadecyl]-,DL-erythro- (8CI) Chemical and Physical Properties
Names and Identifiers
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- Octadecanamide, N-[1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxyheptadecyl]-,DL-erythro- (8CI)
- N-[3-hydroxy-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadecan-2-yl]octadecanamide
- N-STEAROYL-DL-DIHYDRO-GLUCOCEREBROSIDE
- 1-O-(β-D-Glucopyranosyl)-N-octadecanoyl-DL-dihydrosphingosine
- DTXSID00395362
- HexCer 18:0;2O/18:0
- AC1MVNW9
- 13032-63-8
-
- Inchi: 1S/C42H83NO8/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-38(46)43-35(34-50-42-41(49)40(48)39(47)37(33-44)51-42)36(45)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h35-37,39-42,44-45,47-49H,3-34H2,1-2H3,(H,43,46)
- InChI Key: DSRCOSQOBBICFU-UHFFFAOYSA-N
- SMILES: O1C(CO)C(C(C(C1OCC(C(CCCCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCCCC)=O)O)O)O
Computed Properties
- Exact Mass: 729.61186861g/mol
- Monoisotopic Mass: 729.61186861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 51
- Rotatable Bond Count: 36
- Complexity: 773
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.9
- Topological Polar Surface Area: 149Ų
Octadecanamide, N-[1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxyheptadecyl]-,DL-erythro- (8CI) Security Information
- WGK Germany:3
Octadecanamide, N-[1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxyheptadecyl]-,DL-erythro- (8CI) Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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